4-(2-aminoethoxy)-6-methyl-2H-pyran-2-one hydrochloride

• IUPAC Name: 4-(2-aminoethoxy)-6-methylpyran-2-one;hydrochloride
• InChI: InChI=1S/C8H11NO3.ClH/c1-6-4-7(11-3-2-9)5-8(10)12-6;/h4-5H,2-3,9H2,1H3;1H
• InChI Key: HAEVTWVWIOYXMF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=O)O1)OCCN.Cl
• Molecular Formula: C8H12ClNO3
• Molecular Weight: 205.64 g/mol

Description

The compound is a derivative of 4-(2-Aminoethoxy)aniline hydrochloride. This compound has a molecular weight of 188.66.

Synthesis Analysis

While specific synthesis methods for “4-(2-aminoethoxy)-6-methyl-2H-pyran-2-one hydrochloride” are not available, similar compounds such as 2-Aminoethoxycalix4resorcinarenes have been synthesized via surface functionalization. Another related compound, [2-(2-aminoethoxy)ethoxy] acetic acid, has been synthesized using a novel synthetic reaction scheme.

Molecular Structure Analysis

The InChI code for 4-(2-Aminoethoxy)aniline hydrochloride is 1S/C8H12N2O.ClH/c9-5-6-11-8-3-1-7(10)2-4-8;/h1-4H,5-6,9-10H2;1H.

Chemical Reactions Analysis

Amines, which are derivatives of ammonia in which one or more hydrogen atoms have been replaced by an alkyl or aryl group, can be analyzed using ion-exchange chromatography with suppressed conductivity.

Scientific Research Applications

Synthesis and Biological Activities

• Anticoccidial and Antimicrobial Activities : Compounds derived from furans, including pyran derivatives, have been explored for their anticoccidial and antimicrobial activities. For example, the synthesis of 5-amino derivatives of 5,6-dihydro-6-methoxy-2-methyl-2-(4'-biphenylyl)-2H-pyran-3(4H)-one showed significant activity as coccidiostats, offering protection against Eimeria tenella in chickens (Georgiadis, 1976).

• Convenient Synthesis Under Ultrasound Irradiation : A novel method for synthesizing 4-hydroxy-6-methyl-3-(1-(phenylimino)ethyl)-2H-pyran-2-one derivatives via ultrasound-mediated condensation offers advantages such as shorter reaction times and higher yields, demonstrating the utility of pyran derivatives in facilitating efficient organic syntheses (Wang et al., 2011).

• Antioxidant Activity : The synthesis of novel pyrano[4,3-b]chromen-1-ones from a pseudo-multicomponent reaction involving 4-hydroxy-6-methyl-2-oxo-2H-pyran-2-one has been reported, with some derivatives showing significant antioxidant activity. This research highlights the potential of pyran derivatives in the development of new antioxidant agents (Saher et al., 2018).

• Antibacterial Activity : Novel 4-substituted pyran-2-one derivatives synthesized from 6-methylpyran-2-ones and 2-aminobenzothiazoles were evaluated for their antibacterial activity, indicating the potential of pyran derivatives in medicinal chemistry for developing new antibacterial agents (Hoti et al., 2017).

Safety And Hazards

The safety data sheet for a related compound, 2-(2-Aminoethoxy)ethanol, indicates that it is harmful if swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

While specific future directions for “4-(2-aminoethoxy)-6-methyl-2H-pyran-2-one hydrochloride” are not available, research in the field of organocatalysis is ongoing, with efforts being directed to develop novel heterogeneous organocatalysts. Additionally, cardiac inotropes, which are agents that alter the force or energy of muscular contractions, are being developed with new agents targeting novel mechanisms.